Navigating the Isomeric Landscape of Substituted Iodopyrazoles: A Technical Guide to 1-Ethyl-5-iodo-4-methyl-1H-pyrazole
Navigating the Isomeric Landscape of Substituted Iodopyrazoles: A Technical Guide to 1-Ethyl-5-iodo-4-methyl-1H-pyrazole
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Criticality of Isomeric Purity in Pyrazole Scaffolds
The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs that exhibit a wide array of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1] The functionalization of the pyrazole ring allows for the fine-tuning of a compound's pharmacological profile. Among the various modifications, iodination is of particular importance as it introduces a versatile handle for further molecular elaboration through cross-coupling reactions.[1]
This guide focuses on the structure, synthesis, and potential applications of 1-ethyl-5-iodo-4-methyl-1H-pyrazole. It is crucial, however, to first address a significant point of ambiguity in the available literature and commercial sources. While the requested compound is the 5-iodo isomer, a vast majority of published data refers to its constitutional isomer, 1-ethyl-4-iodo-5-methyl-1H-pyrazole. This discrepancy is not trivial; the position of the iodine atom dictates the molecule's steric and electronic properties, which in turn affect its reactivity and biological interactions.
This document will therefore provide a comprehensive overview of the regioselective synthesis of both isomers, detail the known and predicted properties of the target 5-iodo compound, and present the well-documented characteristics of the 4-iodo isomer to offer a complete technical perspective.
Part 1: The Strategic Synthesis of Iodo-Pyrazole Isomers
The synthesis of iodo-substituted pyrazoles is not a random process. The final position of the iodine atom is a direct consequence of the chosen synthetic route and the inherent reactivity of the pyrazole ring.
Synthesis of the Precursor: 1-Ethyl-4-methyl-1H-pyrazole
The common precursor for both iodo-isomers is 1-ethyl-4-methyl-1H-pyrazole. A standard and reliable method for its synthesis is the condensation of ethylhydrazine with a suitable 1,3-dicarbonyl compound, in this case, 2-methyl-3-oxobutanal (or its synthetic equivalent).
Caption: Synthetic route to the pyrazole precursor.
Regioselective Iodination: A Tale of Two Isomers
The directing effects of the substituents on the pyrazole ring and the choice of iodinating agent are paramount in achieving the desired isomer.
1.2.1. Electrophilic Iodination for the 4-Iodo Isomer
The C4 position of the pyrazole ring is generally the most susceptible to electrophilic attack. Therefore, direct iodination of 1-ethyl-4-methyl-1H-pyrazole with an electrophilic iodine source, such as iodine in the presence of an oxidizing agent like ceric ammonium nitrate (CAN) or nitric acid, will yield the 1-ethyl-4-iodo-5-methyl-1H-pyrazole.[2][3]
Experimental Protocol: Synthesis of 1-Ethyl-4-iodo-5-methyl-1H-pyrazole
-
To a solution of 1-ethyl-5-methyl-1H-pyrazole in a suitable solvent (e.g., acetic acid or an alcohol), add one equivalent of molecular iodine (I₂).
-
Slowly add an oxidizing agent (e.g., a solution of CAN or nitric acid) to the mixture at a controlled temperature.
-
Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.
-
Upon completion, quench the reaction with a reducing agent (e.g., sodium thiosulfate solution) to remove excess iodine.
-
Extract the product with an organic solvent, wash with brine, dry over anhydrous sulfate, and purify by column chromatography.
1.2.2. Directed Ortho-Metalation for the 5-Iodo Isomer
To achieve iodination at the C5 position, a different strategy is required. The C5 proton is more acidic than the C4 proton. This allows for regioselective deprotonation at the C5 position using a strong base, such as n-butyllithium (n-BuLi), at low temperatures. The resulting pyrazolide anion can then be trapped with an electrophilic iodine source to exclusively yield the 5-iodo isomer.[2][4]
Experimental Protocol: Synthesis of 1-Ethyl-5-iodo-4-methyl-1H-pyrazole
-
Dissolve 1-ethyl-4-methyl-1H-pyrazole in a dry aprotic solvent (e.g., tetrahydrofuran, THF) under an inert atmosphere (e.g., argon or nitrogen).
-
Cool the solution to a low temperature (e.g., -78 °C).
-
Slowly add a solution of n-butyllithium (n-BuLi) in hexanes. Stir for a short period to allow for complete deprotonation.
-
Add a solution of molecular iodine (I₂) in dry THF to the reaction mixture.
-
Allow the reaction to slowly warm to room temperature.
-
Quench the reaction with a saturated aqueous solution of ammonium chloride.
-
Extract the product with an organic solvent, wash with brine, dry over anhydrous sulfate, and purify by column chromatography.
Caption: Regioselective synthesis of 4-iodo and 5-iodo pyrazole isomers.
Part 2: Molecular Structure and Properties
1-Ethyl-5-iodo-4-methyl-1H-pyrazole
While extensive experimental data for this specific isomer is scarce, its structural and electronic properties can be predicted based on established principles and data from similar compounds.
Physicochemical Properties (Predicted)
| Property | Value |
| Molecular Formula | C₆H₉IN₂ |
| Molecular Weight | 236.06 g/mol |
| Appearance | Expected to be an off-white to pale yellow solid |
| Solubility | Likely soluble in organic solvents such as DMF, DMSO, and chlorinated solvents |
| XlogP | 1.6[5] |
Spectroscopic Data (Predicted)
| Technique | Predicted Data |
| ¹H NMR | The spectrum is expected to show a singlet for the C3-H, a quartet for the ethyl -CH₂-, a singlet for the methyl group, and a triplet for the ethyl -CH₃. The chemical shifts will be influenced by the electron-withdrawing effect of the iodine at the adjacent C5 position. |
| ¹³C NMR | The spectrum will show six distinct signals. The C5 carbon bearing the iodine atom is expected to be significantly shifted upfield compared to the unsubstituted pyrazole.[4] |
| Mass Spectrometry | The mass spectrum should show a molecular ion peak [M]⁺ at m/z 236, with a characteristic isotopic pattern for iodine. A prominent [M+H]⁺ peak at m/z 237 is also expected.[5] |
1-Ethyl-4-iodo-5-methyl-1H-pyrazole
This isomer is more widely documented, and its properties are better characterized.
Physicochemical Properties
| Property | Value (Estimated) | Reference Compounds |
| Molecular Formula | C₆H₉IN₂ | - |
| Molecular Weight | 236.06 g/mol | - |
| Appearance | Off-white to pale yellow solid | General observation for similar iodo-pyrazoles[1] |
| Solubility | Soluble in organic solvents like DMF, DMSO, and chlorinated solvents | General solubility of pyrazole derivatives[1] |
Spectroscopic Data (Predicted)
| Technique | Predicted Data |
| ¹H NMR | The spectrum is expected to show a singlet for the C3-H, a quartet for the ethyl -CH₂-, a singlet for the methyl group, and a triplet for the ethyl -CH₃. The chemical shifts will differ from the 5-iodo isomer due to the different substitution pattern. |
| ¹³C NMR | The spectrum will show six distinct signals. The C4 carbon bearing the iodine atom will be significantly shifted upfield. |
| Mass Spectrometry | The mass spectrum will be very similar to the 5-iodo isomer, showing a molecular ion peak [M]⁺ at m/z 236 and [M+H]⁺ at m/z 237. |
Part 3: Reactivity and Applications in Drug Development
The primary utility of iodo-pyrazoles in drug development lies in their ability to participate in transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Heck reactions.[1] This allows for the introduction of a wide variety of substituents at the iodinated position, enabling the rapid generation of compound libraries for high-throughput screening.
The reactivity of the C-I bond can differ between the 4-iodo and 5-iodo isomers due to steric and electronic effects. The C5 position is adjacent to the N1-ethyl group, which may impart some steric hindrance compared to the more exposed C4 position. These differences can be exploited for selective and sequential functionalization of di-iodinated pyrazoles.
Potential Applications:
-
Kinase Inhibitors: Many kinase inhibitors feature a substituted pyrazole core. The iodo-group can be replaced with aryl or heteroaryl moieties that are crucial for binding to the kinase active site.[1]
-
Sildenafil Analogues: Sildenafil, a phosphodiesterase type 5 (PDE5) inhibitor, contains a pyrazolopyrimidinone core. 1-Ethyl-4-iodo-5-methyl-1H-pyrazole can serve as a starting material for novel analogues with potentially altered selectivity.[1]
-
Agrochemicals and Materials Science: Substituted pyrazoles also find applications in the development of new herbicides, pesticides, and functional organic materials.[6]
Caption: Cross-coupling reactions of 1-ethyl-5-iodo-4-methyl-1H-pyrazole.
Conclusion
1-Ethyl-5-iodo-4-methyl-1H-pyrazole, while less documented than its 4-iodo isomer, represents a valuable and synthetically accessible building block for drug discovery and development. Understanding the principles of regioselective synthesis is key to obtaining the desired isomer for specific applications. The versatility of the carbon-iodine bond in cross-coupling reactions provides a powerful tool for the creation of diverse molecular architectures with a wide range of potential biological activities. This guide provides a foundational understanding for researchers to explore the chemistry and applications of this important class of heterocyclic compounds.
References
- BenchChem. (n.d.). Application Notes and Protocols: 1-Ethyl-4-iodo-5-methyl-1H-pyrazole in Pharmaceutical Development.
- BenchChem. (n.d.). Validating the Structure of 1-ethyl-4-iodo-5-methyl-1H-pyrazole Reaction Products.
- Jasiński, M., et al. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances.
- Jasiński, M., et al. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PubMed Central.
- Beilstein Journals. (n.d.). Molecular iodine-catalyzed one-pot multicomponent synthesis of 5-amino-4-(arylselanyl)-1H-pyrazoles.
- Efficient Regioselective Iodination of Pyrazole Derivatives Mediated by Cadmium(II)
- Taylor & Francis Online. (2024, September 12). A novel class of potent antiangiogenic and antioxidant pyrazoles: synthesis, bioactivity, docking and ADMET studies.
- ResearchGate. (2025, March 10). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions.
- Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES.
- Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.
- Arkivoc. (n.d.). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction.
- Combination of 1H and 13C NMR Spectroscopy. (n.d.).
- Google Patents. (n.d.). CN111205226A - Synthesis method of 1-methyl-4-iodopyrazole.
- Journal of Chemical Health Risks. (2024, November 20).
- VTechWorks - Virginia Tech. (n.d.).
- Thieme Chemistry. (n.d.). Regioselective Synthesis of 5-Substituted Pyrazoles.
- PubMed Central. (2022, September 8).
- PubMed Central. (n.d.). Current status of pyrazole and its biological activities.
- ACS Publications. (2021, January 10). Regioselective Synthesis of 5-Trifluoromethylpyrazoles by [3 + 2] Cycloaddition of Nitrile Imines and 2-Bromo-3,3,3-trifluoropropene. The Journal of Organic Chemistry.
- SLS Ireland. (n.d.). Lithium nitride, -80 mesh, >=9 | 399558-10G | SIGMA-ALDRICH.
- PubMed Central. (n.d.).
- ACS Publications. (2014, April 14). Oxidative Dehydrogenative Couplings of Pyrazol-5-amines Selectively Forming Azopyrroles. The Journal of Organic Chemistry.
- JOCPR. (2014, October 18). Bioactive and pharmacologically important pyranopyrazoles: A review. Journal of Chemical and Pharmaceutical Research, 6(11), 108-116.
- MDPI. (2023, July 14). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.
- Semantic Scholar. (n.d.). SYNTHESES O F 5-ARYLPYRAZOLE DERIVATIVES VIA PALLADIUM-CATALYZED CROSS-COUPLING REACTIONS Kazuo yagit, Tomoyuki Ogura, Akira Nu*.
- ACS Publications. (n.d.). Kinetics and Mechanism of Iodination of Pyrazole. Comparative Reactivities of Pyrazole and Imidazole. Journal of the American Chemical Society.
- Synthesis, spectroscopic characterization, cytotoxic activity, ADME prediction and molecular docking studies of the novel series quinoxaline. (n.d.).
- PubChemLite. (n.d.). 1-ethyl-5-iodo-4-methyl-1h-pyrazole.
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. pubs.rsc.org [pubs.rsc.org]
- 3. CN111205226A - Synthesis method of 1-methyl-4-iodopyrazole - Google Patents [patents.google.com]
- 4. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
- 5. PubChemLite - 1-ethyl-5-iodo-4-methyl-1h-pyrazole (C6H9IN2) [pubchemlite.lcsb.uni.lu]
- 6. jchr.org [jchr.org]
